Cas no 886505-43-7 (Tert-Butyl (4-(thiophen-3-yl)phenyl)carbamate)

• Product Name: Tert-Butyl (4-(thiophen-3-yl)phenyl)carbamate
• CAS No: 886505-43-7
• MF: C₁₅H₁₇NO₂S
• MW: 275.36598277092
• CID: 5018990
• Update Time: 2025-05-19

Tert-Butyl (4-(thiophen-3-yl)phenyl)carbamate Chemical and Physical Properties

Names and Identifiers

• N-(tert-Butoxycarbonyl)-4-(3-thienyl)aniline
• tert-Butyl (4-(thiophen-3-yl)phenyl)carbamate
• (4-thiophen-3-yl-phenyl)-carbamic acid tert-butyl ester
• (4-Thiophen-3-yl-phenyl)-carbamic acid tert-butyl ester
• Tert-Butyl (4-(thiophen-3-yl)phenyl)carbamate

• Inchi： 1S/C15H17NO2S/c1-15(2,3)18-14(17)16-13-6-4-11(5-7-13)12-8-9-19-10-12/h4-10H,1-3H3,(H,16,17)
• InChI Key： DNQOKDPFOWGTIM-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1)C1C=CC(=CC=1)NC(=O)OC(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 306
• XLogP3: 3.8
• Topological Polar Surface Area: 66.6

Additional information on Tert-Butyl (4-(thiophen-3-yl)phenyl)carbamate

Introduction to Tert-Butyl (4-(thiophen-3-yl)phenyl)carbamate (CAS No. 886505-43-7)

Tert-Butyl (4-(thiophen-3-yl)phenyl)carbamate, identified by its Chemical Abstracts Service number CAS No. 886505-43-7, is a specialized organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound belongs to the class of carbamates, which are widely recognized for their diverse applications in medicinal chemistry and material science. The structural features of this molecule, particularly the presence of a tert-butyl group and a thiophene ring, contribute to its unique chemical properties and potential biological activities.

The molecular structure of Tert-Butyl (4-(thiophen-3-yl)phenyl)carbamate consists of a carbamate functional group attached to a phenyl ring that is further substituted with a thiophene moiety. This specific arrangement imparts distinct electronic and steric properties to the molecule, making it a valuable candidate for various synthetic applications. The tert-butyl group, in particular, enhances the lipophilicity of the compound, which can be advantageous in drug delivery systems and membrane interactions.

In recent years, there has been growing interest in exploring the pharmacological potential of thiophene-based compounds. Thiophenes are known for their role in several bioactive molecules, including antiviral, anti-inflammatory, and anticancer agents. The incorporation of a thiophene ring into the structure of Tert-Butyl (4-(thiophen-3-yl)phenyl)carbamate may contribute to its ability to interact with biological targets, thereby opening up possibilities for therapeutic applications.

One of the most compelling aspects of this compound is its potential as a building block in drug discovery. The carbamate group is a common pharmacophore found in many drugs due to its ability to form hydrogen bonds and stabilize biological targets. By combining this group with the thiophene-substituted phenyl ring, researchers can design molecules with tailored properties for specific therapeutic purposes. For instance, such compounds might be explored for their effects on enzymes or receptors involved in metabolic pathways relevant to diseases like diabetes or cancer.

Recent studies have begun to delve into the synthetic methodologies for constructing derivatives of Tert-Butyl (4-(thiophen-3-yl)phenyl)carbamate. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and transition-metal-mediated transformations, have enabled the efficient preparation of complex molecular architectures. These methods not only facilitate the synthesis of this compound but also allow for modifications that could enhance its biological activity or improve its pharmacokinetic properties.

The compound's structural features also make it an interesting candidate for materials science applications. For example, the presence of both aromatic and heterocyclic rings can influence electronic properties, making it suitable for use in organic electronics or as a precursor for liquid crystal materials. Additionally, the tert-butyl group can serve as an anchor point for further functionalization, allowing chemists to design polymers or surface-functionalized materials with specific characteristics.

In conclusion, Tert-Butyl (4-(thiophen-3-yl)phenyl)carbamate (CAS No. 886505-43-7) represents a promising area of research with significant implications for both pharmaceuticals and materials science. Its unique structural composition offers opportunities for developing novel therapeutic agents and advanced materials. As research continues to uncover new synthetic routes and explore its biological potential, this compound is poised to play a crucial role in future scientific advancements.